Cas no 82111-02-2 ((4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one)

• Product Name: (4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one
• CAS No: 82111-02-2
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 2030903
• PubChem ID: 10866719
• Update Time: 2025-04-21

(4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one Chemical and Physical Properties

Names and Identifiers

• (4RS,10aSR)-Octahydro-4-methyl-2H-quinolizin-2-one
• Epimyrtine
• 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R,9aS)-
• (-)-Epimyrtine
• (-)-(4R,10S)-Epimyrtine
• (4R,9aS)-Octahydro-4-methyl-2H-quinolizin-2-one
• 82111-02-2
• Epimyrtine, (-)-
• 6SXH9MFW7P
• 2H-Quinolizin-2-one, octahydro-4-methyl-, (4R-trans)-
• (-)-epi-Myrtine

• Inchi： 1S/C10H17NO/c1-8-6-10(12)7-9-4-2-3-5-11(8)9/h8-9H,2-7H2,1H3/t8-,9+/m1/s1
• InChI Key： GDQCWCOVKFXWMP-BDAKNGLRSA-N
• SMILES： O=C1C[C@@H](C)N2CCCC[C@H]2C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines Quinolizines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizines